Cas no 63585-09-1 (Foscarnet sodium)
Sodium phosphonate is an organic analog of inorganic pyrophosphate, which can inhibit the replication of herpesviruses including cytomegalovirus (CMV) \ herpes simplex virus types 1 and 2 (HSV-1 and HSV-2) in vitro. Without affecting the concentration of cellular DNA polymerase, sodium phosphonate can selectively inhibit the pyrophosphate binding site of virus specific DNA polymerase, Foscarnet does not need to be activated (phosphorylated) by thymine kinase or other kinases, so it is active against HSVtk deletion mutant strains and cmvul97 mutant strains in vitro. Therefore, acyclovir resistant HSV strains or ganciclovir resistant CMV strains may be sensitive to foscarnet< Br>
Foscarnet sodium structure
Foscarnet sodium Properties
Names and Identifiers
-
- Foscarnet
- Foscavir
- Phosphinecarboxylic acid, dihydroxy-, oxide, trisodium salt
- Phosphonoformic acid, trisodium salt
- Foscarnet sodium
- Trisodium carboxyphosphate
- Trisodium phosphonoformate
- Foscanet sodium
- foscarnet sodim
- FOSCARNET TRISODIUM SALT
- Phenytion Sodium
- phosphonoformate sodium salt
- SODIUM FOSCARNET
- Triapten
- Phosphonoformic acid trisodium salt
- Foscarneto sodico
- Foscarnet sodique
- Foscarnetum natricum
- Foscarnet sodico [Spanish]
- Foscarnet sodique [French]
- Foscarnetum natricum [Latin]
- Foscarnet sodique [INN-French]
- Foscarneto sodico [INN-Spanish]
- EHB 776
- Foscarnetum natricum [INN-Latin]
- trisodium phosphonatoformate
- Foscarnet trisodium
- CNa3O5P
- Foscavir (TN)
- A 29622
- 8C5OQ81
- Tox21_111364_1
- D00579
- HMS3651J20
- DTXCID603078
- trisodium dioxidophosphanecarboxylate oxide
- Foscarnet sodico
- SPECTRUM1502019
- CHEBI:141644
- HMS502N17
- Phosphonoformate
- Virudin
- Foscarnet sodium Assay Standard
- 63585-09-1
- Gefin
- FOSCARNET SODIUM (USP MONOGRAPH)
- A-29622
- trisodium phosphonoformate (anhydrous)
- D78325
- CHEMBL754
- HMS1921D18
- foscarnet de sodio
- FOSCARNET SODIUM (USP-RS)
- HMS2092N15
- trisodium;phosphonatoformate
- AKOS003599741
- NSC-313410
- FOSCARNET SODIUM HEXAHYDRATE (EP MONOGRAPH)
- Foscarnet (sodium)
- FOSCARNET SODIUM [INN]
- NSC 758148
- AC-19808
- CCG-40026
- Q27225687
- Foscarnet sodium [USAN:USP:INN:BAN]
- AC-2085
- Foscarnet sodium (USP/INN)
- Foscarnet sodium hydrate
- DTXSID6023078
- FT-0626544
- CAS-63585-09-1
- NSC 313410
- EHB-776
- Tox21_111364
- Dihydroxyphosphinecarboxylic acid oxide trisodium salt
- FOSCARNET SODIUM [WHO-DD]
- UNII-8C5OQ81LWT
- 8C5OQ81LWT
- Trisodium phosphonoformte hexahydrate
- DRG-0017
- UNII-964YS0OOG1
- BCP14044
- Sodium phosphonatoformate
- FOSCARNET SODIUM [MI]
- Foscarnet sodium anhydrous
- s3076
- NCGC00094941-02
- trisodium dioxidophosphinecarboxylate oxide
- AKOS015951387
- NCGC00178317-03
- FOSCARNET SODIUM (MART.)
- Phosphonoformate Trisodium
- trisodium carboxyphosphate (anhydrous)
- Foscarnetsodium
- KS-1418
- SW220295-1
- Dihydroxyphosphinecarboxylic acid oxide trisodium salt hexahydrate
- Formic acid, phosphono-, trisodium salt, hexahydrate
- NSC-758148
- PHOSPHINECARBOXYLIC ACID, 1,1-DIHYDROXY-, 1-OXIDE, SODIUM SALT (1:3)
- NSC313410
- Trisodium phosphonoformate;Phosphonoformic acid trisodium salt
- NCGC00094941-01
- DB-054506
- DFHAXXVZCFXGOQ-UHFFFAOYSA-K
- +Expand
-
- MFCD00013973
- DFHAXXVZCFXGOQ-UHFFFAOYSA-K
- 1S/CH3O5P.3Na/c2-1(3)7(4,5)6;;;/h(H,2,3)(H2,4,5,6);;;/q;3*+1/p-3
- P(C(=O)[O-])(=O)([O-])[O-].[Na+].[Na+].[Na+]
Computed Properties
- 191.91800
- 0
- 5
- 0
- 191.918
- 10
- 103
- 0
- 0
- 0
- 0
- 0
- 4
- 103
Experimental Properties
- -0.61620
- 113.13000
- 490.7°C at 760 mmHg
- >250°
- 250.6 °C
- White or nearly white crystalline powder
- Not available
Foscarnet sodium Security Information
- 3
- S26; S36
- II
- II
- R36/37/38
- Xi
- UN 2811 6.1/PG 3
- H315; H319; H335
- P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
- Store at room temperature
- Warning
- LD50 i.p. in mice: 2000-4000 mmol/kg (Eriksson)
Foscarnet sodium Customs Data
- 2942000000
-
China Customs Code:
2942000000
Foscarnet sodium Price
Foscarnet sodium Suppliers
Wuhan Dingxintong Pharmaceutical Co., Ltd.
Audited Supplier
(CAS:63585-09-1)
TANG WEI
17720532645
t17720532645@163.com
Shanghai Acmec Biochemical Co.,Ltd
Audited Supplier
(CAS:63585-09-1)
JI ZHI SHI JI
18117592386
3007522982@qq.com
Foscarnet sodium Related Literature
-
1. Crystal structure of trisodium phosphonoformate hexahydrate, Na3PO3CO2,6H2OR. R. Naqvi,P. J. Wheatley,E. Foresti-Serantoni J. Chem. Soc. A 1971 2751
-
2. Index of authors, 1971
-
Jiaxing Wang,Yong Tao,Jing Feng,Yidong Niu,Jichao Liu,Yanbin Huang RSC Adv. 2019 9 21318
-
4. The acid-catalysed decarboxylation of phosphonoformic acidStuart Warren,M. R. Williams J. Chem. Soc. B 1971 618
-
5. Index of subjects, 1971
-
Ernestas Gaidamauskas,Debbie C. Crans,Helen Parker,Kanokkarn Saejueng,Boris A. Kashemirov,Charles E. McKenna New J. Chem. 2011 35 2877
-
Yuling Sun,Yong Tao,Qingchen Cao,Yanbin Huang Chem. Commun. 2017 53 5139
-
Ishfaq Ahmad Rather,Rashid Ali Org. Biomol. Chem. 2021 19 5926
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